![molecular formula C26H23ClN2O4 B2860294 2-(1,3-Dioxo-6-piperidin-1-ylbenzo[de]isoquinolin-2-yl)ethyl 3-chlorobenzoate CAS No. 326017-83-8](/img/structure/B2860294.png)
2-(1,3-Dioxo-6-piperidin-1-ylbenzo[de]isoquinolin-2-yl)ethyl 3-chlorobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-(1,3-Dioxo-6-piperidin-1-ylbenzo[de]isoquinolin-2-yl)ethyl 3-chlorobenzoate” is a complex organic molecule. In the naphthalimide unit of the compound, the carboximide N atom and the five C atoms of the ethoxy-carbonyl-methyl substituent lie close to a common plane . The piperidine ring adopts a chair conformation .
Molecular Structure Analysis
The naphthalimide unit of the compound is almost planar . The carboximide N atom and the five C atoms of the ethoxy-carbonyl-methyl substituent also lie close to a common plane . This plane subtends an angle of 71.06° to the naphthalimide plane . The piperidine ring adopts a chair conformation .Scientific Research Applications
Antihypertensive Activity
Compounds featuring piperidine derivatives with quinazoline ring systems have been investigated for their antihypertensive properties. Studies have shown that certain derivatives exhibit significant hypotension in models of spontaneously hypertensive rats, indicating potential therapeutic applications in the management of high blood pressure (Takai et al., 1986).
Photopolymerization Initiators
Research into acrylated naphthalimide derivatives, structurally similar to the query compound, has revealed their utility as one-component visible light initiators for photopolymerization. Such compounds demonstrate good photopolymerization initiating performance and high migration stability, making them suitable for applications in materials science and engineering (Yang et al., 2018).
Metabolite Identification and Transporter-Mediated Excretion
Studies on compounds like YM758, which shares structural motifs with the query chemical, have identified metabolites in human subjects and investigated their renal and hepatic excretion mechanisms. This research is crucial for understanding the metabolic fate of novel therapeutic agents and optimizing their pharmacokinetic profiles (Umehara et al., 2009).
Anticonvulsant Agents
Derivatives containing the tetrahydroisoquinoline skeleton have been synthesized and evaluated for their anticonvulsant activity. Certain compounds have shown high potency, comparable to known anticonvulsant drugs, highlighting their potential as novel treatments for seizures and related disorders (Gitto et al., 2006).
Antimicrobial and Anticancer Properties
The synthesis and characterization of novel compounds incorporating elements like the piperidinyl thieno tetrahydroisoquinoline have been explored for their antimicrobial and anticancer activities. Such research underscores the therapeutic potential of structurally complex compounds in treating various diseases and infections (Zaki et al., 2021).
properties
IUPAC Name |
2-(1,3-dioxo-6-piperidin-1-ylbenzo[de]isoquinolin-2-yl)ethyl 3-chlorobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23ClN2O4/c27-18-7-4-6-17(16-18)26(32)33-15-14-29-24(30)20-9-5-8-19-22(28-12-2-1-3-13-28)11-10-21(23(19)20)25(29)31/h4-11,16H,1-3,12-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJHJCTFAUYICMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=C3C=CC=C4C3=C(C=C2)C(=O)N(C4=O)CCOC(=O)C5=CC(=CC=C5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.